Mezlocillin(1-)

• Molecular Formula: C21H24N5O8S2-
• Molecular Weight: 538.6 g/mol
• IUPAC Name: (2S,5R,6R)-3,3-dimethyl-6-[[(2R)-2-[(3-methylsulfonyl-2-oxoimidazolidine-1-carbonyl)amino]-2-phenylacetyl]amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• InChI: InChI=1S/C21H25N5O8S2/c1-21(2)14(18(29)30)26-16(28)13(17(26)35-21)22-15(27)12(11-7-5-4-6-8-11)23-19(31)24-9-10-25(20(24)32)36(3,33)34/h4-8,12-14,17H,9-10H2,1-3H3,(H,22,27)(H,23,31)(H,29,30)/p-1/t12-,13-,14+,17-/m1/s1
• InChI Key: YPBATNHYBCGSSN-VWPFQQQWSA-M
• Isomeric SMILES: CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)[C@@H](C3=CC=CC=C3)NC(=O)N4CCN(C4=O)S(=O)(=O)C)C(=O)[O-])C
• Canonical SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)N4CCN(C4=O)S(=O)(=O)C)C(=O)[O-])C

Description

Mezlocillin(1-) is a penicillinate anion. It is a conjugate base of a mezlocillin.

Scientific Research Applications

Pharmacokinetics and Optimal Dosing

• Population Pharmacokinetics and Dosing Optimization : Mezlocillin's pharmacokinetics in neonates and young infants were described, and optimal dosing regimens were proposed based on a population pharmacokinetic model. This study emphasized the need for tailored dosing regimens to ensure therapeutic efficacy in this sensitive patient group (Zhou et al., 2022).

Therapeutic Applications

• Treatment of Pneumonia : A study highlighted the efficacy of mezlocillin sodium and Sulbactam Sodium in treating pneumonia. The combination showed significantly better results compared to mezlocillin sodium alone, suggesting its potential in enhancing treatment outcomes for pneumonia patients (Zhengbing, 2013).
• Preoperative Applications in Cesarean Sections : Research observed the preventive infection treatment effect of mezlocillin when used preoperatively for cesarean sections. The study indicated that timely administration of mezlocillin could effectively reduce the incidence of postoperative infections (Xiang-zhi, 2013).
• Treatment of Acute Bacterial Infections : A multicentre clinical trial on mezlocillin/Sulbactam showcased its effectiveness and safety in treating acute bacterial infections, suggesting that this combination can be a reliable option for managing such conditions (You, 2000).

Methodological Development

• Development of LC-MS/MS Method for Mezlocillin Determination : A study developed and validated an LC-MS/MS method adapted for children to determine mezlocillin plasma concentration, highlighting the importance of therapeutic drug monitoring in optimizing therapy for pediatric patients (Tang et al., 2020).